Cas no 104704-41-8 (1-methyl-4-Isoquinolinamine)

1-methyl-4-Isoquinolinamine structure
1-methyl-4-Isoquinolinamine structure
Product Name:1-methyl-4-Isoquinolinamine
CAS No:104704-41-8
MF:C10H10N2
MW:158.199801921844
MDL:MFCD13179012
CID:1094667
PubChem ID:10773234
Update Time:2025-04-20

1-methyl-4-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-Isoquinolinamine
    • 1-methylisoquinolin-4-amine
    • 4-Amino-1-methylisoquinoline
    • DTXSID30444615
    • DB-082864
    • SCHEMBL13708137
    • 104704-41-8
    • MDL： MFCD13179012
    • Inchi： 1S/C10H10N2/c1-7-8-4-2-3-5-9(8)10(11)6-12-7/h2-6H,11H2,1H3
    • InChI Key： IKGHEEPPWYLINL-UHFFFAOYSA-N
    • SMILES： N1C=C(C2C=CC=CC=2C=1C)N

Computed Properties

  • Exact Mass: 158.08400
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91000
  • LogP: 2.70660

1-methyl-4-Isoquinolinamine Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-4-Isoquinolinamine Pricemore >>

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